Sodium 4,4'-oxybis(butane-1-sulfonate)
CAS No.: 183278-30-0
Cat. No.: VC0196095
Molecular Formula: C8H16O7S2Na2
Molecular Weight: 334.32
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 183278-30-0 |
|---|---|
| Molecular Formula | C8H16O7S2Na2 |
| Molecular Weight | 334.32 |
| IUPAC Name | disodium;4-(4-sulfonatobutoxy)butane-1-sulfonate |
| Standard InChI | InChI=1S/C8H18O7S2.2Na/c9-16(10,11)7-3-1-5-15-6-2-4-8-17(12,13)14;;/h1-8H2,(H,9,10,11)(H,12,13,14);;/q;2*+1/p-2 |
| SMILES | C(CCS(=O)(=O)[O-])COCCCCS(=O)(=O)[O-].[Na+].[Na+] |
| Appearance | White to Off-White Solid |
| Melting Point | >296°C |
Introduction
Chemical Properties and Structure
Sodium 4,4'-oxybis(butane-1-sulfonate) is identified by its CAS number 183278-30-0 and possesses a defined molecular structure that contributes to its distinct chemical behavior. The compound features sulfonate groups that enhance solubility and facilitate ionic interactions, while its butane linkers provide flexibility in molecular conformation.
Basic Chemical Information
The fundamental chemical parameters of Sodium 4,4'-oxybis(butane-1-sulfonate) are presented in the following table:
| Property | Value |
|---|---|
| CAS Number | 183278-30-0 |
| Molecular Formula | C₈H₁₆O₇S₂Na₂ |
| Molecular Weight | 334.32 g/mol |
| IUPAC Name | disodium;4-(4-sulfonatobutoxy)butane-1-sulfonate |
| Appearance | White to Off-White Solid |
| Purity | > 95% (commercial grade) |
The compound's structure includes an oxygen bridge connecting two butane chains, each terminated with a sulfonate group. This arrangement contributes to its unique chemical properties and interaction potential with biological systems.
Structural Characteristics
The molecular architecture of Sodium 4,4'-oxybis(butane-1-sulfonate) features several key components that define its chemical behavior:
Synthesis Methods
The preparation of Sodium 4,4'-oxybis(butane-1-sulfonate) typically follows established chemical procedures that ensure high purity and yield. Understanding these synthetic routes is essential for researchers seeking to produce or utilize this compound in their work.
Laboratory Synthesis
The standard laboratory synthesis of Sodium 4,4'-oxybis(butane-1-sulfonate) involves the reaction of 4,4'-oxybis(butane-1-sulfonic acid) with sodium hydroxide under controlled conditions. This neutralization reaction facilitates the complete conversion of the acid to its sodium salt form, yielding the target compound.
The reaction can be represented as follows:
C₈H₁₈O₇S₂ (4,4'-oxybis(butane-1-sulfonic acid)) + 2NaOH → C₈H₁₆O₇S₂Na₂ (Sodium 4,4'-oxybis(butane-1-sulfonate)) + 2H₂O
This synthetic approach requires careful control of reaction parameters, including temperature, pH, and reagent concentrations, to ensure complete conversion and minimize impurities.
Industrial Production
In industrial settings, the synthesis of Sodium 4,4'-oxybis(butane-1-sulfonate) is typically conducted in large-scale chemical reactors. The process involves the same fundamental chemistry as laboratory synthesis but employs specialized equipment and conditions suited for bulk production.
Following the reaction phase, purification techniques such as crystallization are applied to achieve the required purity levels. These methods effectively separate the desired product from reaction by-products and unreacted starting materials, resulting in a high-quality compound suitable for commercial applications.
Biological Activities and Mechanisms
Research has revealed several biological activities associated with Sodium 4,4'-oxybis(butane-1-sulfonate), particularly in relation to its interactions with cellular systems. These properties suggest potential applications in various biological and pharmaceutical contexts.
Cytotoxicity Studies
Experimental investigations have demonstrated that Sodium 4,4'-oxybis(butane-1-sulfonate) exhibits concentration-dependent cytotoxic effects on mammalian cell lines. At higher concentrations, the compound displays increased cytotoxicity, while at lower concentrations, it may manifest antimicrobial effects without significant toxicity to human cells.
A comprehensive study involving human fibroblast cells revealed varying degrees of cell viability when exposed to different concentrations of the compound. These findings highlight the importance of dose considerations in potential therapeutic applications and underscore the need for careful evaluation of safety parameters.
Antimicrobial Properties
Sodium 4,4'-oxybis(butane-1-sulfonate) has demonstrated potential antimicrobial activity, which may be attributed to its structural characteristics. The compound's sulfonate groups can interact with microbial cell membranes, potentially disrupting membrane integrity and cellular function.
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Disrupt microbial cell membranes through ionic interactions
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Interfere with essential cellular processes
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Alter local pH conditions, creating an environment unfavorable for microbial growth
These properties position Sodium 4,4'-oxybis(butane-1-sulfonate) as a candidate for further exploration in antimicrobial applications, particularly in contexts where conventional antimicrobial agents face challenges.
Chemical Reactions and Interactions
Understanding the chemical behavior of Sodium 4,4'-oxybis(butane-1-sulfonate) provides insights into its potential applications and reactivity under various conditions. The compound can participate in several types of chemical transformations that modify its structural and functional properties.
Oxidation and Reduction Reactions
Sodium 4,4'-oxybis(butane-1-sulfonate) can undergo oxidation reactions, particularly involving its sulfonate groups. Under appropriate conditions, oxidizing agents may convert these groups to other sulfur-containing functional groups, altering the compound's properties and reactivity.
Similarly, reduction reactions may transform the sulfonate groups, potentially yielding derivatives with modified chemical behaviors. These transformations expand the range of potential applications and derivative compounds that can be synthesized from Sodium 4,4'-oxybis(butane-1-sulfonate).
Applications in Research and Industry
The unique properties of Sodium 4,4'-oxybis(butane-1-sulfonate) have led to its application in various scientific and industrial contexts. These applications leverage the compound's solubility, ionic characteristics, and biological activities.
Research Applications
In research settings, Sodium 4,4'-oxybis(butane-1-sulfonate) serves several important functions:
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As a reagent in chemical synthesis: The compound can serve as a building block for more complex molecules, particularly those requiring sulfonate functionality.
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In biochemical assays: Its ionic properties and potential interactions with proteins make it useful in certain experimental protocols.
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As a subject of antimicrobial research: Given its potential antimicrobial properties, the compound is studied for possible applications in addressing microbial challenges.
These research applications continue to expand as new properties and interactions of the compound are discovered through ongoing scientific investigation.
Industrial Applications
The industrial applications of Sodium 4,4'-oxybis(butane-1-sulfonate) primarily relate to its surfactant properties and ionic characteristics. Potential applications include:
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As a component in specialized detergents and cleaning formulations
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In industrial processes requiring controlled ionic environments
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As an intermediate in the synthesis of other commercially relevant compounds
These applications capitalize on the compound's unique structural features and physicochemical properties, addressing specific needs across various industrial sectors.
Comparative Analysis with Similar Compounds
Examining Sodium 4,4'-oxybis(butane-1-sulfonate) in relation to structurally similar compounds provides valuable context for understanding its unique properties and potential applications.
Functional Comparisons
When compared to other sulfonate compounds, Sodium 4,4'-oxybis(butane-1-sulfonate) exhibits several distinctive functional characteristics:
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Enhanced water solubility due to the presence of two sulfonate groups
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Greater conformational flexibility arising from the butane chains and ether linkage
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Potentially unique patterns of biological interaction resulting from its specific structural arrangement
These comparative insights highlight the distinctive nature of Sodium 4,4'-oxybis(butane-1-sulfonate) and its specialized properties that differentiate it from other sulfonate compounds.
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